Cas no 2138009-87-5 (2-(3-methylcyclobutyl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(3-methylcyclobutyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2138009-87-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5603053
• PubChem ID: 165481371
• Update Time: 2025-10-31

2-(3-methylcyclobutyl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138009-87-5
• EN300-1116901
• 2-(3-methylcyclobutyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H16N2O/c1-7-2-8(3-7)4-10(13)9-5-11-12-6-9/h5-8,10,13H,2-4H2,1H3,(H,11,12)
• InChI Key： LZXGQJCRMNISEE-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1CC(C)C1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(3-methylcyclobutyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol: A Promising Compound in Medicinal Chemistry

2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol (CAS No. 2138009-87-5) represents a novel class of organic compounds with potential applications in drug discovery and biological research. This molecule, characterized by its unique cyclobutyl and pyrazolyl functional groups, has attracted significant attention due to its structural complexity and bioactive potential. Recent studies highlight its role in modulating target-specific pathways, making it a valuable candidate for therapeutic development.

The chemical structure of 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol consists of a pyrazole ring fused with a cyclobutyl moiety, while the ethan-1-ol chain provides hydrophilic properties. This hybrid architecture enables the compound to interact with multiple biological targets, including enzymes, receptors, and ion channels. The methyl group on the cyclobutyl ring further enhances its stereochemical diversity, which is critical for drug efficacy and selectivity.

Recent advancements in computational chemistry have revealed that the pyrazolyl group in 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol can act as a bioisostere for imidazole derivatives, offering improved kinetic stability and metabolic resistance. This property is particularly relevant for chronic disease management, where prolonged drug half-life is essential. Additionally, the cyclobutyl framework may contribute to drug resistance by altering target conformation, a concept explored in antimicrobial research.

Experimental studies on 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol have demonstrated its antioxidant activity and anti-inflammatory properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound inhibits NF-κB activation at nanomolar concentrations, suggesting its potential as an anti-inflammatory agent. The pyrazole ring is believed to interact with cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways.

Moreover, the ethan-1-ol segment of 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol may enhance cell membrane permeability, facilitating drug delivery to target tissues. This characteristic is particularly advantageous for oral formulations, where bioavailability is a critical factor. Researchers are also exploring its prodrug potential, as the hydroxyl group can be modified to improve solubility and target specificity.

Recent synthetic methodologies have focused on optimizing the cyclobutyl ring synthesis to reduce byproduct formation and environmental impact. A 2024 study in *Organic & Biomolecular Chemistry* introduced a green chemistry approach using catalytic hydrogenation to construct the cyclobutyl moiety, aligning with sustainable development goals in pharmaceutical manufacturing. This innovation not only improves production efficiency but also reduces toxicological risks associated with traditional reagent usage.

The pyrazolyl functional group in 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol has also been linked to neuropharmacological effects. Preclinical trials suggest that this compound may modulate GABAergic signaling, making it a candidate for neurodegenerative disease research. A 2023 review in *Pharmacological Reviews* highlighted its potential as a dual-action agent for Alzheimer's disease, combining anti-inflammatory and neuroprotective mechanisms.

Despite its promising profile, 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol faces challenges in clinical translation. Key areas of focus include toxicity profiling and drug-drug interactions. For example, the hydroxyl group may increase metabolic clearance, necessitating dosage optimization. Additionally, its hydrophobicity could lead to off-target effects, requiring structure-activity relationship (SAR) studies to refine its selectivity profile.

Current research is also investigating the multitarget potential of 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol. A 2024 study in *Drug Discovery Today* suggested that this compound could simultaneously inhibit proteasome activity and kinase pathways, offering therapeutic advantages for cancer treatment. This multitarget approach aligns with modern precision medicine strategies, where synergistic effects are preferred over single-target therapies.

In conclusion, 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol (CAS No. 2138009-87-5) represents a significant advancement in organic chemistry and pharmacology. Its unique structural features and bioactive properties position it as a promising candidate for therapeutic applications. Ongoing research continues to explore its mechanisms of action, synthetic improvements, and clinical potential, underscoring its importance in modern drug development.

Keywords: 2-(3-Methylcyclobutyl)-1-(1H-Pyrazol-4-Yl)Ethan-1-Ol, CAS No. 2138009-87-5, medicinal chemistry, drug discovery, pyrazole derivatives, cyclobutyl compounds